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Compound of Interest

Compound Name: Acid-PEG2-ethyl propionate

Cat. No.: B1388105 Get Quote

For researchers and professionals in the fast-paced world of drug development, the

responsible management of chemical reagents is paramount. This guide provides a

comprehensive overview of the proper disposal procedures for Acid-PEG2-ethyl propionate,

a bifunctional PEG linker commonly used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). Adherence to these protocols is essential for ensuring laboratory safety and

environmental compliance.

While a specific Safety Data Sheet (SDS) for Acid-PEG2-ethyl propionate is not readily

available in public domains, information gathered from chemical suppliers indicates that this

compound should be handled with care. The following procedures are based on the available

hazard classifications and general best practices for laboratory chemical waste management.

Key Safety and Physicochemical Data
A thorough understanding of the properties of Acid-PEG2-ethyl propionate is the first step

toward its safe handling and disposal. The table below summarizes the available data for this

compound.
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Property Value Reference

Chemical Name

3-(2-(2-

ethoxyethoxy)ethoxy)propanoi

c acid

[1]

CAS Number 886362-90-9 [1]

Molecular Formula C10H18O6 [1]

Molecular Weight 234.25 g/mol [1]

Appearance
Colorless to pale yellow liquid

or semi-solid
[2]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation

[2][3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3]

Experimental Protocols: Safe Disposal Procedures
The proper disposal of Acid-PEG2-ethyl propionate must be conducted in accordance with

institutional, local, state, and federal regulations. It is critical to treat this chemical as hazardous

waste.
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Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify all waste streams containing Acid-PEG2-ethyl propionate, including the pure

compound, solutions, and contaminated labware (e.g., pipette tips, vials, gloves).

Segregate Acid-PEG2-ethyl propionate waste from other laboratory waste to prevent

accidental reactions. Do not mix with incompatible materials.

Waste Collection:

Solid Waste: Collect contaminated solids (e.g., gloves, absorbent pads, vials) in a

designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect liquid waste containing Acid-PEG2-ethyl propionate in a separate,

leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent

waste unless permitted by your institution's Environmental Health and Safety (EHS) office.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "Acid-PEG2-
ethyl propionate," the CAS number (886362-90-9), and any other information required by

your institution's guidelines.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Keep containers tightly closed to prevent the release of vapors.

Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Protocol:

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. If there is a risk of inhalation, use a respirator.

Containment and Absorption: For liquid spills, use an inert absorbent material (e.g.,

vermiculite, sand, or earth) to contain and absorb the spill.

Collection: Carefully collect the absorbed material and any contaminated surfaces into a

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS office immediately.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Acid-PEG2-ethyl
propionate.
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Caption: Workflow for the safe disposal of Acid-PEG2-ethyl propionate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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